Cas no 2172482-27-6 (5-ethyl-6-(propan-2-yl)pyrimidine-4-carboxylic acid)

• Product Name: 5-ethyl-6-(propan-2-yl)pyrimidine-4-carboxylic acid
• CAS No: 2172482-27-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6015476
• PubChem ID: 165590991
• Update Time: 2023-12-28

5-ethyl-6-(propan-2-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-6-(propan-2-yl)pyrimidine-4-carboxylic acid
• EN300-1613880
• 2172482-27-6

• Inchi： 1S/C10H14N2O2/c1-4-7-8(6(2)3)11-5-12-9(7)10(13)14/h5-6H,4H2,1-3H3,(H,13,14)
• InChI Key： BWQXQFGLVYOFSJ-UHFFFAOYSA-N
• SMILES： OC(C1=C(CC)C(C(C)C)=NC=N1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.1Ų